3,4-difluoro-N-methyl-N-phenylbenzamide

• Molecular Formula: C14H11F2NO
• Molecular Weight: 247.245
• IUPAC Name: 3,4-difluoro-N-methyl-N-phenylbenzamide
• InChI: InChI=1S/C14H11F2NO/c1-17(11-5-3-2-4-6-11)14(18)10-7-8-12(15)13(16)9-10/h2-9H,1H3
• InChI Key: OQMHRBYHPSHSLY-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)F)F

Description

3,4-Difluoro-N-methyl-N-phenylbenzamide is a fluorinated benzamide derivative characterized by a 3,4-difluorophenyl group attached to a benzamide core, with an N-methyl and N-phenyl substitution on the amide nitrogen. This structure combines fluorine's electron-withdrawing effects with the steric bulk of the methyl and phenyl groups, influencing its physicochemical and biological properties.

Comparison with Similar Compounds

Structural Features

The following table summarizes key structural differences between 3,4-difluoro-N-methyl-N-phenylbenzamide and related benzamides:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Benzamide Core	N-Substituents	Key Structural Notes
3,4-Difluoro-N-methyl-N-phenylbenzamide	C₁₄H₁₂F₂NO	263.25	3,4-difluorophenyl	N-methyl, N-phenyl	Dual fluorine, bulky N-substituents
N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide	C₁₄H₈F₅NO	301.21	3,4-difluorophenyl, 3-CF₃	None	Trifluoromethyl enhances lipophilicity
N-(3,4-Difluorophenyl)benzamide	C₁₃H₉F₂NO	245.21	3,4-difluorophenyl	None	Lacks N-methyl/N-phenyl groups
N-(3,4-Difluorophenyl)-3-methylbenzamide	C₁₅H₁₃F₂NO	273.27	3,4-difluorophenyl, 3-CH₃	None	Methyl group increases steric bulk
N-(3,4-Difluorophenyl)-3,4,5-trimethoxybenzamide	C₁₇H₁₅F₂NO₄	343.30	3,4-difluorophenyl, 3,4,5-OCH₃	None	Methoxy groups are electron-donating

Physicochemical Properties

• Electron Effects : The 3,4-difluoro substitution in all compounds enhances electron withdrawal, stabilizing the amide bond. Methoxy groups in N-(3,4-Difluorophenyl)-3,4,5-trimethoxybenzamide introduce electron-donating effects, altering electronic distribution .